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Compound of Interest

Compound Name: JNJ-28312141

Cat. No.: B1684603

Disclaimer: A specific Safety Data Sheet (SDS) for INJ-28312141 is not publicly available.
Therefore, the following disposal procedures are based on established best practices for the
handling of research-grade chemical compounds with unknown hazard profiles. Researchers
must consult and adhere to their institution's specific Environmental Health and Safety (EHS)
guidelines and all applicable local, state, and federal regulations.

Guiding Principle: Treat as Hazardous Chemical Waste

In the absence of definitive hazard data, JNJ-28312141 and all materials contaminated with it
should be handled and disposed of as hazardous chemical waste. This precautionary approach
minimizes risk to personnel and the environment. Under no circumstances should this
compound or its solutions be disposed of down the drain or in regular trash.[1][2][3]

Summary of JNJ-28312141 Chemical Data

The following table summarizes key information for INJ-28312141, relevant for handling and
waste documentation.
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Property Value

4-cyano-N-(5-(1-(2-
(dimethylamino)acetyl)piperidin-4-yl)-2',3',4',5'-
tetrahydro-[1,1'-biphenyl]-2-yl)-1H-imidazole-2-
carboxamide

Chemical Name

CAS Number 885692-52-4 (HCI salt)
Molecular Formula C26H32Ne602
Molecular Weight 460.57 g/mol

An orally active inhibitor of Colony-Stimulating
Factor-1 Receptor (CSF1R) and FMS-like

Description ) )
tyrosine kinase 3 (FLT3), used for research
purposes.[3]
- Soluble in DMSO (12 mg/mL) and Ethanol (4
Solubility
mg/mL).
Short term (days to weeks) at 0-4°C; Long term
Storage

(months to years) at -20°C.

Step-by-Step Disposal Protocol for JINJ-28312141

This protocol provides a systematic approach to the safe disposal of INJ-28312141 and
associated waste materials.

Step 1: Waste Segregation

At the point of generation, all waste contaminated with JNJ-28312141 must be segregated
from other laboratory waste streams.[4][5] This includes:

» Solid Waste: Unused or expired JNJ-28312141 powder, contaminated personal protective
equipment (PPE) such as gloves and shoe covers, weighing papers, and other contaminated
lab supplies (e.qg., pipette tips, tubes).

e Liquid Waste: Solutions containing JNJ-28312141, including stock solutions, experimental
solutions, and the first rinse of any contaminated glassware.[6]
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o Sharps Waste: Needles, syringes, or other sharps contaminated with INJ-28312141 should
be placed in a designated, puncture-resistant sharps container for chemically contaminated
sharps.[7]

Step 2: Waste Containment

Proper containment is critical to prevent leaks and exposure.[5]

o Solid Waste: Collect in a designated, robust, and sealable hazardous waste container lined
with a heavy-duty plastic bag.

o Liquid Waste: Collect in a dedicated, leak-proof, and shatter-resistant container. This
container must be chemically compatible with all components of the waste solution. Keep the
container securely capped when not in use.[1][4]

Step 3: Labeling of Hazardous Waste

Accurate and clear labeling is a regulatory requirement.[5][6] All hazardous waste containers
must be labeled with:

e The words "Hazardous Waste".

o The full chemical name: "JNJ-28312141" and any other chemical constituents in the waste
stream, with their approximate concentrations or percentages. Do not use abbreviations or
chemical formulas.

e The date when waste was first added to the container (accumulation start date).
e The name and contact information of the principal investigator or laboratory supervisor.

e The specific laboratory room number where the waste was generated.

Step 4: Storage of Chemical Waste

Waste must be stored safely in a designated Satellite Accumulation Area (SAA) within the
laboratory.[4]

e The SAA should be at or near the point of waste generation.
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o Store waste containers in secondary containment (e.g., a chemical-resistant tray or bin) to
contain any potential spills.[6]

e Ensure incompatible waste types are segregated to prevent dangerous reactions.[4]

e Do not accumulate more than 55 gallons of hazardous waste or one quart of acutely
hazardous waste in your SAA.[1]

Step 5: Request for Disposal

Follow your institution's procedures for hazardous waste collection.

e Once a waste container is full (typically around 75% capacity to prevent spills) or has
reached the institutional time limit for storage in an SAA, submit a request for waste pickup
through your institution's Environmental Health and Safety (EHS) department.[7]

e Provide all necessary documentation as required by your EHS office.

Decontamination Procedures

o Glassware: After an initial rinse with a suitable solvent (which must be collected as
hazardous liquid waste), wash glassware thoroughly with an appropriate laboratory
detergent and water.[6]

o Surfaces: Decontaminate work surfaces (e.g., benchtops, fume hood surfaces) that have
come into contact with INJ-28312141. Wipe the area with a solvent capable of dissolving
the compound, followed by a standard laboratory cleaning agent. All cleaning materials (e.g.,
wipes, absorbent pads) must be disposed of as solid hazardous waste.[3]

Mandatory Visualization

The following diagram illustrates the general workflow for the proper disposal of laboratory
chemical waste, applicable to INJ-28312141.
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General Laboratory Chemical Waste Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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